Cas no 84545-00-6 (3-(methoxycarbonyl)cyclopentane-1-carboxylic acid)

• Product Name: 3-(methoxycarbonyl)cyclopentane-1-carboxylic acid
• CAS No: 84545-00-6
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• MDL: MFCD19688558
• CID: 729637
• PubChem ID: 242320
• Update Time: 2025-10-23

3-(methoxycarbonyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclopentanedicarboxylicacid, 1-methyl ester
• 3-methoxycarbonylcyclopentane-1-carboxylic acid
• 3-(methoxycarbonyl)cyclopentane-1-carboxylic acid
• 1,3-Cyclopentanedicarboxylic acid, monomethyl ester (9CI)
• 1-Methyl 1,3-cyclopentanedicarboxylate (ACI)
• 3-(Methoxycarbonyl)cyclopentanecarboxylic acid
• NSC 50877
• DB-182866
• SB45094
• 1098881-13-0
• (1R,3S)-3-(Methoxycarbonyl)cyclopentanecarboxylic acid
• F31404
• NSC50877
• MFCD03787930
• (1S,3R)-3-(Methoxycarbonyl)cyclopentanecarboxylic Acid
• cis-3-(Methoxycarbonyl)cyclopentanecarboxylic acid
• SB47929
• MFCD19688558
• DS-19853
• DTXSID00287399
• 84545-00-6
• 3-(methoxycarbonyl)cyclopentane-1-carboxylicacid
• SY291565
• NSC-50877
• EN300-100851
• AKOS015900787
• SCHEMBL439126
• SY240191

• MDL： MFCD19688558
• Inchi： 1S/C8H12O4/c1-12-8(11)6-3-2-5(4-6)7(9)10/h5-6H,2-4H2,1H3,(H,9,10)
• InChI Key： FVUHGTQDOMGZOT-UHFFFAOYSA-N
• SMILES： O=C(C1CC(C(OC)=O)CC1)O

Computed Properties

• Exact Mass: 172.074
• Monoisotopic Mass: 172.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.242
• Boiling Point: 286.4°C at 760 mmHg
• Flash Point: 114.6°C
• Refractive Index: 1.49

3-(methoxycarbonyl)cyclopentane-1-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 3-(methoxycarbonyl)cyclopentane-1-carboxylic acid

Introduction to 3-(Methoxycarbonyl)cyclopentane-1-carboxylic Acid (CAS No. 84545-00-6)

3-(Methoxycarbonyl)cyclopentane-1-carboxylic acid (CAS No. 84545-00-6) is a versatile organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its cyclopentane ring with a carboxylic acid and a methoxycarbonyl group, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 3-(methoxycarbonyl)cyclopentane-1-carboxylic acid consists of a five-membered cyclopentane ring with a carboxylic acid group attached to one carbon atom and a methoxycarbonyl group attached to another. The presence of these functional groups imparts specific reactivity and solubility properties, which are crucial for its applications in organic synthesis and drug development.

In the realm of pharmaceutical research, 3-(methoxycarbonyl)cyclopentane-1-carboxylic acid has been explored as a key intermediate in the synthesis of various bioactive compounds. Recent studies have highlighted its potential in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory and anti-cancer drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.

Moreover, the cyclopentane ring structure of 3-(methoxycarbonyl)cyclopentane-1-carboxylic acid provides a rigid framework that can enhance the stability and bioavailability of drug molecules. This structural feature is particularly advantageous in the design of prodrugs, which are inactive precursors that are converted into active drugs within the body. Prodrugs derived from this compound have shown improved pharmacokinetic properties, such as enhanced solubility and reduced toxicity, making them promising candidates for clinical development.

In addition to its pharmaceutical applications, 3-(methoxycarbonyl)cyclopentane-1-carboxylic acid has also found use in materials science. Its unique combination of functional groups makes it an excellent building block for the synthesis of polymers with tailored properties. For example, researchers at the University of California have developed novel polymeric materials using this compound as a monomer. These materials exhibit excellent mechanical strength and thermal stability, making them suitable for use in advanced composite materials and coatings.

The synthetic accessibility of 3-(methoxycarbonyl)cyclopentane-1-carboxylic acid is another factor contributing to its widespread use. Various synthetic routes have been reported in the literature, including catalytic hydrogenation and ring-opening reactions. These methods allow for efficient and scalable production of the compound, which is essential for both academic research and industrial applications.

In terms of safety and handling, it is important to note that while 3-(methoxycarbonyl)cyclopentane-1-carboxylic acid is not classified as a hazardous material, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) should be worn, and the compound should be stored in a well-ventilated area to minimize exposure risks.

To summarize, 3-(methoxycarbonyl)cyclopentane-1-carboxylic acid (CAS No. 84545-00-6) is a multifaceted organic compound with significant potential in pharmaceuticals, materials science, and chemical synthesis. Its unique structural features and versatile reactivity make it an invaluable intermediate in the development of novel compounds with diverse applications. As research continues to advance, it is likely that new uses for this compound will be discovered, further cementing its importance in the scientific community.